Cas no 2408695-41-8 (Antibacterial agent 98)

• Product Name: Antibacterial agent 98
• CAS No: 2408695-41-8
• MF: C₁₇H₁₃N₅O₃S₂
• MW: 399.446820020676
• CID: 5147271
• Update Time: 2025-10-15

Antibacterial agent 98 Chemical and Physical Properties

Names and Identifiers

• Antibacterial agent 98

• Inchi： 1S/C17H13N5O3S2/c1-2-22-10-6-4-3-5-9(10)12(23)11(16(22)25)13(24)19-17-21-20-15(27-17)14-18-7-8-26-14/h3-8,23H,2H2,1H3,(H,19,21,24)
• InChI Key： GRHWASHECCCIDY-UHFFFAOYSA-N
• SMILES： OC1=C(C(N(C2=CC=CC=C21)CC)=O)C(=O)NC1=NN=C(C2SC=CN=2)S1

Additional information on Antibacterial agent 98

Comprehensive Overview of Antibacterial Agent 98 (CAS No. 2408695-41-8): Properties, Applications, and Innovations

In the ever-evolving field of antimicrobial research, Antibacterial Agent 98 (CAS No. 2408695-41-8) has emerged as a promising compound with broad-spectrum efficacy. This synthetic antibacterial agent is designed to target resilient microbial strains, addressing growing concerns over antibiotic resistance—a hot topic in healthcare and biotechnology. Its molecular structure, optimized for stability and potency, makes it a candidate for applications ranging from medical devices to hygiene products.

The rise of superbugs and hospital-acquired infections has intensified the search for novel antimicrobial solutions. Antibacterial Agent 98 stands out due to its low cytotoxicity and high selectivity, key features frequently queried in scientific databases and AI-driven research tools. Studies suggest it disrupts bacterial cell membranes while sparing human cells, aligning with the demand for safer alternatives to traditional antibiotics.

From an industrial perspective, CAS No. 2408695-41-8 is gaining traction in material science. Researchers are embedding it into polymers for self-disinfecting surfaces—a trending solution for public health safety. This aligns with post-pandemic consumer behavior, where antiviral coatings and long-lasting hygiene dominate search trends. Its compatibility with plastics and textiles opens doors for innovative product development.

Environmental sustainability is another critical angle. Unlike some legacy biocides, Antibacterial Agent 98 exhibits biodegradability under specific conditions, a feature highlighted in green chemistry forums. Regulatory bodies and manufacturers increasingly prioritize eco-friendly antimicrobials, making this compound a subject of lifecycle assessment studies.

In formulation science, CAS 2408695-41-8 demonstrates synergistic effects with silver nanoparticles and natural extracts like phytochemicals. Such combinations are explored to combat multidrug-resistant pathogens, a frequent search term in academic literature. Its stability in aqueous solutions also supports its use in topical antiseptics and wound care products.

Market analysts note rising patents involving Antibacterial Agent 98, reflecting its commercial potential. As global hygiene standards tighten, demand for non-leaching antimicrobial additives grows—a niche this compound may fill. Its structure-activity relationship (SAR) data, often sought in computational chemistry models, further validates its design rationale.

Future directions include optimizing its delivery systems (e.g., nanoencapsulation) and expanding spectrum of activity against emerging pathogens. With antimicrobial stewardship becoming a global priority, CAS No. 2408695-41-8 represents a convergence of scientific innovation and practical application—answering today’s challenges while anticipating tomorrow’s needs.